N'-(4,5,6,7-tetrahydro-1H-indol-2-ylmethylene)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbohydrazide

• IUPAC Name: N-[(E)-4,5,6,7-tetrahydro-1H-indol-2-ylmethylideneamino]-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide
• InChI: InChI=1S/C16H19N5O/c22-16(15-12-5-3-7-14(12)19-20-15)21-17-9-11-8-10-4-1-2-6-13(10)18-11/h8-9,18H,1-7H2,(H,19,20)(H,21,22)/b17-9+
• InChI Key: UIMIZNCMPUJXGP-RQZCQDPDSA-N
• Canonical SMILES: C1CCC2=C(C1)C=C(N2)C=NNC(=O)C3=NNC4=C3CCC4
• Isomeric SMILES: C1CCC2=C(C1)C=C(N2)/C=N/NC(=O)C3=NNC4=C3CCC4
• Molecular Formula: C16H19N5O
• Molecular Weight: 297.35 g/mol

Description

The compound appears to contain an indole group, a pyrazole group, and a carbohydrazide group. Indole is a bicyclic compound consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Carbohydrazide is an organic compound with the formula OC(NH2)2. It is a white, water-soluble solid. It is often used as a high-energy fuel in many propellant and explosive applications.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, would be quite complex. It would likely exhibit the aromaticity of the indole and pyrazole rings, and the polarity introduced by the carbohydrazide group could lead to interesting chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. The presence of multiple nitrogen atoms and the carbohydrazide group in this compound suggest that it would be quite polar and therefore likely soluble in polar solvents.

Mechanism of Action

The mechanism of action of a compound refers to its effects on a biological system. Without specific studies, it’s impossible to predict the biological activity of this compound.

Future Directions

Future research on this compound could involve synthesizing it and studying its properties and potential applications. Given the biological activity associated with indole and pyrazole compounds, it could be of interest in medicinal chemistry.